84-74-2

Dibutyl phthalate

In Stock

• CAS RN:
• 84-74-2

• Formula:
• C16H22O4
  C6H4(COOC4H9)2
  C16H22O4

• InChI:
• InChI=1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3

• InChIKey:
• DOIRQSBPFJWKBE-UHFFFAOYSA-N

• A phthalate metabolite with genotoxic effect.
  Dibutyl phthalate can be widely used as a plasticizer and additive in special paints and adhesives. It can find applications as an endocrine disrupter and peroxisome proliferator, which can act against demodicidosis infection.
  Di-n-butyl phthalates (DnBPs) are mainly used in personal-care products like perfumes, aftershaves, shampoos, make up and nail products, paints, etc.
  Dibutyl phthalate (DBP) is most commonly used as a plasticizer in a variety of household products. It has the ability to leach and evaporate into the environment while using or disposing of these products. Therefore, studies are being conducted to assess its toxic and apoptotic effects. Studies have also indicated that exposure to high doses of DBP may interfere with progesterone and estradiol production.
  Dibutyl Phthalate is a diester of pht...

(Diphenylphosphoryl)methanol

In Stock

• CAS RN:
• 884-74-2

• Formula:
• C13H13O2P

• InChI:
• InChI=1S/C13H13O2P/c14-11-16(15,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H,11H2

• InChIKey:
• NSLPWSVZTYOGDO-UHFFFAOYSA-N

• (Diphenylphosphoryl)methanol is a useful research compound. Its molecular formula is C13H13O2P and its molecular weight is 232.21 g/mol. The purity is usually 95%.

Isodictamnine

In Stock

• CAS RN:
• 484-74-2

• Formula:
• C12H9NO2

• InChI:
• InChI=1S/C12H9NO2/c1-13-10-5-3-2-4-8(10)11(14)9-6-7-15-12(9)13/h2-7H,1H3

• InChIKey:
• FUVCJKNEOUWLPI-UHFFFAOYSA-N

• Isodictamnine is an organic heterotricyclic compound, an oxacycle and an organonitrogen heterocyclic compound.

15,16,18,19,21-Pentazapentacyclo[12.7.0.02,7.08,13.016,20]henicosa-1(21),2,4,6,8,10,12,14,19-nonaene-17-thione

• CAS RN:
• 63484-74-2

• Formula:
• C16H9N5S

• InChI:
• InChI=1S/C16H9N5S/c22-16-19-18-15-17-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)20-21(15)16/h1-8H,(H,19,22)

• InChIKey:
• XYUAPQGWVXYLOF-UHFFFAOYSA-N

• 15,16,18,19,21-Pentazapentacyclo[12.7.0.02,7.08,13.016,20]henicosa-1(21),2,4,6,8,10,12,14,19-nonaene-17-thione is a useful research compound. Its molecular formula is C16H9N5S and its molecular weight is 303.3 g/mol. The purity is usually 95%.

2-[2-(2-Aminoacetylamino)acetylamino]-4-methylpentanoic acid

Usually In Stock

• CAS RN:
• 71184-74-2

• Formula:
• C10H19N3O4

• InChI:
• InChI=1S/C10H19N3O4/c1-6(2)3-7(10(16)17)13-9(15)5-12-8(14)4-11/h6-7H,3-5,11H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)

• InChIKey:
• XPJBQTCXPJNIFE-UHFFFAOYSA-N

• 2-[2-(2-Aminoacetylamino)acetylamino]-4-methylpentanoic acid is a useful research compound. Its molecular formula is C10H19N3O4 and its molecular weight is 245.28 g/mol. The purity is usually 95%.

1-Propanamine, 3-(triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]-

In Stock

• CAS RN:
• 18784-74-2

• Formula:
• C27H63NO9Si3

• InChI:
• InChI=1S/C27H63NO9Si3/c1-10-29-38(30-11-2,31-12-3)25-19-22-28(23-20-26-39(32-13-4,33-14-5)34-15-6)24-21-27-40(35-16-7,36-17-8)37-18-9/h10-27H2,1-9H3

• InChIKey:
• MWZXHAXMAVEYGN-UHFFFAOYSA-N

• 1-Propanamine, 3-(triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]- is a useful research compound. Its molecular formula is C27H63NO9Si3 and its molecular weight is 630 g/mol. The purity is usually 95%.

3-Methyl-N-[(pyridin-3-yl)methyl]-1,2-thiazol-5-amine

• CAS RN:
• 864684-74-2

• Formula:
• C10H11N3S

• InChI:
• InChI=1S/C10H11N3S/c1-8-5-10(14-13-8)12-7-9-3-2-4-11-6-9/h2-6,12H,7H2,1H3

• InChIKey:
• IQZHNFJEMOZXAV-UHFFFAOYSA-N

• 3-Methyl-N-[(pyridin-3-yl)methyl]-1,2-thiazol-5-amine is a useful research compound. Its molecular formula is C10H11N3S and its molecular weight is 205.28 g/mol. The purity is usually 95%.

N-(2-(1H-indol-1-yl)ethyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893984-74-2

• Formula:
• C26H28N4O3

• InChI:
• InChI=1S/C26H28N4O3/c1-3-28(4-2)24(31)18-30-17-21(20-10-6-8-12-23(20)30)25(32)26(33)27-14-16-29-15-13-19-9-5-7-11-22(19)29/h5-13,15,17H,3-4,14,16,18H2,1-2H3,(H,27,33)

• InChIKey:
• BGSJDTNVIQFKKZ-UHFFFAOYSA-N

• N-(2-(1H-indol-1-yl)ethyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C26H28N4O3 and its molecular weight is 444.535. The purity is usually 95%.

2-Chloro-4-nonanoylpyridine

In Stock

• CAS RN:
• 898784-74-2

• Formula:
• C14H20ClNO

• InChI:
• InChI=1S/C14H20ClNO/c1-2-3-4-5-6-7-8-13(17)12-9-10-16-14(15)11-12/h9-11H,2-8H2,1H3

• InChIKey:
• NCKCWKGCIBJRJF-UHFFFAOYSA-N

• 2-Chloro-4-nonanoylpyridine is a useful research compound. Its molecular formula is C14H20ClNO and its molecular weight is 253.77 g/mol. The purity is usually 95%.

1-tert-Butyl-1H-imidazole-4-carboxylic acid

Usually In Stock

• CAS RN:
• 681484-74-2

• Formula:
• C8H12N2O2

• InChI:
• InChI=1S/C8H12N2O2/c1-8(2,3)10-4-6(7(11)12)9-5-10/h4-5H,1-3H3,(H,11,12)

• InChIKey:
• DTJJWXQHIDFPEW-UHFFFAOYSA-N

• 1-tert-Butyl-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19. The purity is usually 95%.

5-Fluoro-2-hydroxy-3-methylbenzaldehyde

In Stock

• CAS RN:
• 704884-74-2

• Formula:
• C8H7FO2

• InChI:
• InChI=1S/C8H7FO2/c1-5-2-7(9)3-6(4-10)8(5)11/h2-4,11H,1H3

• InChIKey:
• FDUNAMXDKSETQT-UHFFFAOYSA-N

• 5-Fluoro-2-hydroxy-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H7FO2 and its molecular weight is 154.14 g/mol. The purity is usually 95%.

1,3-Diallyl-5,6-diaminouracil

• CAS RN:
• 102284-74-2

• Formula:
• C10H14N4O2

• InChI:
• InChI=1S/C10H14N4O2/c1-3-5-13-8(12)7(11)9(15)14(6-4-2)10(13)16/h3-4H,1-2,5-6,11-12H2

• InChIKey:
• KWNJVDDOVKSTPP-UHFFFAOYSA-N

• 1,3-Diallyl-5,6-diaminouracil, also known as 1,3-Diallyl-5,6-diaminouracil, is a useful research compound. Its molecular formula is C10H14N4O2 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

N-(2-Methylbenzyl)piperidin-3-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289384-74-2

• Formula:
• C13H21ClN2

• InChI:
• InChI=1S/C13H20N2.ClH/c1-11-5-2-3-6-12(11)9-15-13-7-4-8-14-10-13;/h2-3,5-6,13-15H,4,7-10H2,1H3;1H

• InChIKey:
• SRIIXZOQTXINPL-UHFFFAOYSA-N

• N-(2-Methylbenzyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2 and its molecular weight is 240.78. The purity is usually 95%.

3-(Propan-2-yl)cyclobutane-1-sulfonyl chloride

In Stock

• CAS RN:
• 1695684-74-2

• Formula:
• C7H13ClO2S

• InChI:
• InChI=1S/C7H13ClO2S/c1-5(2)6-3-7(4-6)11(8,9)10/h5-7H,3-4H2,1-2H3

• InChIKey:
• DBLOYVLVNCWPDQ-UHFFFAOYSA-N

• 3-(Propan-2-yl)cyclobutane-1-sulfonyl chloride is a useful research compound. Its molecular formula is C7H13ClO2S and its molecular weight is 196.69. The purity is usually 95%.

1-Methyl-3-(6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl)pyridin-2-one

Usually In Stock

• CAS RN:
• 2379984-74-2

• Formula:
• C19H20N2O2

• InChI:
• InChI=1S/C19H20N2O2/c1-20-9-5-8-16(17(20)22)18(23)21-12-19(13-21)10-15(11-19)14-6-3-2-4-7-14/h2-9,15H,10-13H2,1H3

• InChIKey:
• KXCAYLBEYBRZRD-UHFFFAOYSA-N

• 1-Methyl-3-(6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl)pyridin-2-one is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.381. The purity is usually 95%.